![molecular formula C19H20F2N2O2 B5976529 4-({3-[2-(3,4-difluorophenyl)ethyl]-1-piperidinyl}carbonyl)pyridine 1-oxide](/img/structure/B5976529.png)
4-({3-[2-(3,4-difluorophenyl)ethyl]-1-piperidinyl}carbonyl)pyridine 1-oxide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-({3-[2-(3,4-difluorophenyl)ethyl]-1-piperidinyl}carbonyl)pyridine 1-oxide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. The compound is commonly referred to as DPCPX and is a selective antagonist of the adenosine A1 receptor.
Mechanism of Action
DPCPX works by selectively blocking the A1 receptor, which is a G protein-coupled receptor that is activated by adenosine. The A1 receptor is widely distributed in the brain and peripheral tissues and plays a crucial role in regulating various physiological processes. By blocking the A1 receptor, DPCPX can modulate the effects of adenosine and alter the downstream signaling pathways.
Biochemical and Physiological Effects:
DPCPX has been shown to have several biochemical and physiological effects. In the cardiovascular system, DPCPX has been shown to reduce heart rate and blood pressure, indicating its potential use in the treatment of hypertension and other cardiovascular diseases. In the central nervous system, DPCPX has been shown to modulate neurotransmission and affect cognitive function. DPCPX has also been shown to have anti-inflammatory effects, making it a potential therapeutic agent for various inflammatory diseases.
Advantages and Limitations for Lab Experiments
One of the primary advantages of DPCPX is its selectivity for the A1 receptor, which allows for precise modulation of adenosine signaling pathways. DPCPX is also relatively stable and has a long half-life, making it suitable for in vitro and in vivo experiments. However, the complex synthesis process of DPCPX can be a limitation, as it requires expertise in organic chemistry. Additionally, the high cost of DPCPX can limit its use in some research settings.
Future Directions
There are several future directions for the study of DPCPX. One potential area of research is in the development of novel therapeutics for cardiovascular diseases, such as hypertension and heart failure. Another area of research is in the study of the role of adenosine signaling pathways in various neurological disorders, such as Alzheimer's disease and Parkinson's disease. Additionally, the development of more efficient and cost-effective synthesis methods for DPCPX could increase its accessibility and use in scientific research.
In conclusion, DPCPX is a chemical compound that has significant potential in various scientific fields due to its selective antagonism of the adenosine A1 receptor. The synthesis method of DPCPX is complex, but its selectivity and stability make it suitable for scientific research. DPCPX has several biochemical and physiological effects, and its future directions include the development of novel therapeutics and the study of adenosine signaling pathways in various diseases.
Synthesis Methods
The synthesis of DPCPX involves several steps, starting with the reaction between 3,4-difluorobenzylamine and 2-(chloromethyl)pyridine. The resulting compound is then reacted with piperidine, followed by the addition of a carbonyl group to form DPCPX. The synthesis process of DPCPX is complex and requires expertise in organic chemistry.
Scientific Research Applications
DPCPX has been extensively studied in various scientific fields, including pharmacology, neurology, and cardiology. One of the primary applications of DPCPX is in the study of adenosine receptors, particularly the A1 receptor. DPCPX is a selective antagonist of the A1 receptor, which plays a critical role in regulating various physiological processes, including cardiovascular function, neurotransmission, and inflammation.
properties
IUPAC Name |
[3-[2-(3,4-difluorophenyl)ethyl]piperidin-1-yl]-(1-oxidopyridin-1-ium-4-yl)methanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20F2N2O2/c20-17-6-5-14(12-18(17)21)3-4-15-2-1-9-22(13-15)19(24)16-7-10-23(25)11-8-16/h5-8,10-12,15H,1-4,9,13H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RYSFYJPGWMMILA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C(=O)C2=CC=[N+](C=C2)[O-])CCC3=CC(=C(C=C3)F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20F2N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.